Cas no 1221714-51-7 (4,6-Dichloropyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 4,6-Dichloropyrrolo[2,1-f][1,2,4]triazine
• CAS No: 1221714-51-7
• MF: C₆H₃Cl₂N₃
• MW: 188.014118432999
• MDL: MFCD20527452
• CID: 2194415
• PubChem ID: 56592984
• Update Time: 2025-10-28

4,6-Dichloropyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloropyrrolo[2,1-f][1,2,4]triazine
• P19269
• PS-20374
• DB-357708
• SCHEMBL12406061
• MFCD20527452
• 1221714-51-7
• AKOS032961334

• MDL： MFCD20527452
• Inchi： 1S/C6H3Cl2N3/c7-4-1-5-6(8)9-3-10-11(5)2-4/h1-3H
• InChI Key： MJGNAKMZKBUOLA-UHFFFAOYSA-N
• SMILES： ClC1=CN2C(C(=NC=N2)Cl)=C1

Computed Properties

• Exact Mass: 186.9704025g/mol
• Monoisotopic Mass: 186.9704025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.69

Additional information on 4,6-Dichloropyrrolo[2,1-f][1,2,4]triazine

Comprehensive Overview of 4,6-Dichloropyrrolo[2,1-f][1,2,4]triazine (CAS No. 1221714-51-7): Properties, Applications, and Industry Insights

4,6-Dichloropyrrolo[2,1-f][1,2,4]triazine (CAS No. 1221714-51-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This chlorinated pyrrolotriazine derivative is characterized by a fused ring system, combining pyrrole and triazine moieties, which enhances its reactivity and versatility in synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

The growing demand for high-value intermediates like 4,6-Dichloropyrrolo[2,1-f][1,2,4]triazine aligns with current trends in precision chemistry and green synthesis. With the pharmaceutical industry's shift toward targeted therapies, this compound's ability to serve as a scaffold for bioactive molecules has made it a subject of numerous patent filings. Its CAS number 1221714-51-7 frequently appears in scientific literature related to structure-activity relationship (SAR) studies, reflecting its importance in medicinal chemistry optimization.

Recent advancements in catalytic chlorination methods have improved the synthesis efficiency of 4,6-Dichloropyrrolo[2,1-f][1,2,4]triazine, addressing common challenges in regioselective functionalization. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical parameter for research applications. The compound's molecular weight (204.03 g/mol) and lipophilicity profile make it particularly valuable for designing compounds with enhanced bioavailability.

In material science, the electron-deficient triazine core of CAS 1221714-51-7 shows promise for developing organic electronic materials. Its incorporation into π-conjugated systems has been explored for OLED applications, leveraging the compound's ability to modify charge transport properties. This dual applicability in both life sciences and advanced materials positions 4,6-Dichloropyrrolo[2,1-f][1,2,4]triazine as a multidisciplinary research compound.

Quality control protocols for 1221714-51-7 emphasize residual solvent analysis and heavy metal screening, meeting stringent ICH guidelines. The compound's stability under various storage conditions (-20°C in inert atmosphere) ensures long-term usability, while its solubility profile (DMSO, DMF) facilitates laboratory handling. These practical considerations are frequently addressed in technical datasheets requested by researchers.

Emerging studies investigate the metabolite pathways of pyrrolotriazine derivatives, with 4,6-Dichloropyrrolo[2,1-f][1,2,4]triazine serving as a model compound. Its structure-toxicity relationships are being mapped using in silico prediction tools, reflecting the pharmaceutical industry's focus on early ADMET assessment. Such predictive approaches align with the 3R principles (Replacement, Reduction, Refinement) in preclinical research.

The global market for specialty heterocycles like CAS 1221714-51-7 is projected to grow at 6.8% CAGR, driven by fragment-based drug discovery approaches. Custom synthesis services now offer isotope-labeled versions (e.g., ¹³C, ¹⁵N) of this compound to support mechanistic studies and tracer experiments, demonstrating its expanding utility in cutting-edge research methodologies.